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Compound of Interest

Compound Name: Liarozole

CAS No.: 171849-18-6

Cat. No.: B15543429

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Liarozole is an imidazole-based compound that functions as a potent inhibitor of

cytochrome P450 enzymes, most notably CYP26A1.[1] CYP26A1 is the primary enzyme

responsible for the metabolic clearance of all-trans-retinoic acid (atRA), a critical signaling

molecule involved in cell differentiation, proliferation, and embryonic development.[2][3] By

inhibiting CYP26A1, Liarozole increases the endogenous levels of atRA, making it a

compound of interest for therapeutic applications in dermatology and oncology.[2][4] These

application notes provide a detailed protocol for assessing the inhibitory activity of Liarozole
against CYP26A1.

Data Presentation
The inhibitory potency of Liarozole against CYP26A1 has been determined in various in vitro

systems. The half-maximal inhibitory concentration (IC50) is a key parameter to quantify this

inhibition.
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Compound Enzyme System Substrate IC50 (µM) Reference

Liarozole CYP26A1

Recombinant

Human

Enzyme

9-cis-Retinoic

Acid
2.1

Liarozole CYP26A1

Recombinant

Human

Enzyme

Luciferin-BE 0.98

Liarozole CYP26A1

Hamster

Liver

Microsomes

All-trans-

Retinoic Acid
2.2

Liarozole CYP26A1

T47D Human

Breast

Cancer Cells

Not Specified 0.44 - 7

Signaling Pathway
The catabolism of all-trans-retinoic acid (atRA) is primarily mediated by CYP26A1, which

hydroxylates atRA into metabolites destined for elimination. Liarozole inhibits this enzymatic

activity, leading to an accumulation of intracellular atRA. This, in turn, enhances the activation

of retinoic acid receptors (RAR) and retinoid X receptors (RXR), leading to the modulation of

target gene transcription.
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Prepare Reagents
(Liarozole dilutions, Enzyme, Substrate)

Plate Incubation Mixture
(Buffer, CYP26A1, Liarozole)

Pre-incubate
(10 min at 37°C)

Initiate Reaction
(Add Substrate & NADPH)

Incubate
(30 min at 37°C)

Terminate & Detect Signal
(Luminescence)

Data Analysis
(Calculate % Inhibition, Determine IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/pdf/The_Pharmacokinetics_and_Pharmacodynamics_of_Liarozole_A_Technical_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4366427/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4366427/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11338008/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11338008/
https://www.benchchem.com/pdf/Liarozole_s_Off_Target_Effects_in_Preclinical_Models_A_Comparative_Analysis.pdf
https://www.benchchem.com/product/b15543429/docs#application-notes-liarozole-cyp26a1-inhibition-assay-protocol
https://www.benchchem.com/product/b15543429/docs#application-notes-liarozole-cyp26a1-inhibition-assay-protocol
https://www.benchchem.com/product/b15543429/docs#application-notes-liarozole-cyp26a1-inhibition-assay-protocol
https://www.benchchem.com/product/b15543429/docs#application-notes-liarozole-cyp26a1-inhibition-assay-protocol
https://www.benchchem.com/product/b15543429?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543429?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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